![molecular formula C15H19BrN2O B8341106 5-Bromo-2-[2-(1-methylpyrrolidin-2-yl)ethyl]isoindolin-1-one](/img/structure/B8341106.png)
5-Bromo-2-[2-(1-methylpyrrolidin-2-yl)ethyl]isoindolin-1-one
Cat. No. B8341106
M. Wt: 323.23 g/mol
InChI Key: QITCZUHEQIJQMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09266892B2
Procedure details
This compound was prepared by using procedures analogous to those described for the synthesis of Example 52, Step 6 starting from 4-bromo-2-(bromomethyl)benzoate and 2-(2-aminoethyl)-1-methylpyrrolidine (Aldrich Cat No. D139505). LCMS (M+H)+=323.0.
Name
4-bromo-2-(bromomethyl)benzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([O-:8])=O)=[C:4]([CH2:11]Br)[CH:3]=1.[NH2:13][CH2:14][CH2:15][CH:16]1[CH2:20][CH2:19][CH2:18][N:17]1[CH3:21]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:5](=[CH:9][CH:10]=1)[C:6](=[O:8])[N:13]([CH2:14][CH2:15][CH:16]1[CH2:20][CH2:19][CH2:18][N:17]1[CH3:21])[CH2:11]2
|
Inputs
Step One
|
Name
|
4-bromo-2-(bromomethyl)benzoate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC(=C(C(=O)[O-])C=C1)CBr
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NCCC1N(CCC1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This compound was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC=1C=C2CN(C(C2=CC1)=O)CCC1N(CCC1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
